Cas no 32364-42-4 (1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate)
1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 32364-42-4
- 1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate
- EN300-37152572
- 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C13H18O3S/c1-10(2)13(8-9-13)16-17(14,15)12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3
- InChI Key: XIDBFLLUHKTGTG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1(C(C)C)CC1
Computed Properties
- Exact Mass: 254.09766561g/mol
- Monoisotopic Mass: 254.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.8Ų
1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152572-0.05g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-37152572-0.1g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-37152572-0.25g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-37152572-0.5g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-37152572-1.0g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-37152572-2.5g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-37152572-5.0g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 | |
| Enamine | EN300-37152572-10.0g |
1-(propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate |
32364-42-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-18 |
1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate
Introduction to 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate (CAS No. 32364-42-4)
1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 32364-42-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonate esters, characterized by its unique structural motif that combines a cyclopropyl group with an aromatic ring substituted with a methyl group and a sulfonate moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.
The structure of 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate consists of a cyclopropyl ring linked to a propyl chain, which further connects to a benzene ring bearing a sulfonate group at the 1-position and a methyl group at the 4-position. This arrangement creates a molecule with potential interactions across multiple binding sites, which is highly relevant in drug design. The sulfonate group, in particular, is known for its ability to form hydrogen bonds and participate in ionic interactions, enhancing the compound's solubility and bioavailability.
In recent years, there has been growing interest in the development of novel sulfonate-based compounds due to their diverse pharmacological applications. Research has demonstrated that sulfonate derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate molecule, with its unique structural features, represents an intriguing candidate for further exploration in these therapeutic areas.
One of the most compelling aspects of 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate is its potential as a scaffold for drug discovery. The cyclopropyl group, being a small and rigid structure, can effectively occupy specific pockets within biological targets, while the propyl chain and sulfonate moiety provide additional functionalization possibilities. This flexibility allows chemists to modify various parts of the molecule to optimize its pharmacokinetic and pharmacodynamic profiles.
Recent studies have highlighted the importance of cycloalkyl-substituted aromatic compounds in medicinal chemistry. The cyclopropyl ring, in particular, has been shown to enhance metabolic stability and improve binding affinity to certain enzymes and receptors. For instance, derivatives of cyclopropyl-containing benzenesulfonates have been investigated for their potential in inhibiting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate could serve as a precursor for synthesizing such derivatives.
The synthesis of 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate typically involves multi-step organic reactions, starting from commercially available precursors such as propene or propanol derivatives. The introduction of the cyclopropyl group often requires sophisticated cyclization techniques, while the sulfonation step necessitates careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high purity and yield.
In terms of applications, 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate shows promise not only as an intermediate but also as an active pharmaceutical ingredient (API) or key building block for larger drug molecules. Its structural features make it suitable for further derivatization into more complex structures with enhanced biological activity. For example, replacing the propyl chain with other functional groups or introducing additional substituents on the benzene ring could lead to novel compounds with tailored properties.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable interactions with biological targets. The sulfonate group's ability to engage in hydrogen bonding could facilitate binding to proteins or enzymes, while the cyclopropyl ring's rigidity might stabilize certain conformations required for effective drug-receptor interaction. These characteristics make it an attractive candidate for further pharmacological exploration.
From an industrial perspective, the production and utilization of 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate are likely to be influenced by factors such as cost-effectiveness and scalability. As synthetic routes become more refined and optimized, the feasibility of large-scale production will improve, making this compound more accessible for research and commercial applications. Collaborative efforts between academia and industry are essential to drive innovation in this area.
The future directions for research on 1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate include exploring its potential in various therapeutic contexts. Investigating its effects on different biological pathways could uncover new mechanisms of action or identify novel drug targets. Additionally, computational modeling and virtual screening techniques can aid in predicting how modifications to its structure might enhance its efficacy or reduce toxicity.
In conclusion,1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate (CAS No. 32364-42-4) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for developing new therapeutic agents across multiple disease areas. As research continues to uncover its properties and applications,this molecule is poised to play an important role in advancing medicinal chemistry and improving patient care.
32364-42-4 (1-(Propan-2-yl)cyclopropyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)